6-(Pyrrolidin-1-ylmethyl)pyridin-2-amine
Cat. No. B8745306
M. Wt: 177.25 g/mol
InChI Key: XEGRAYHHRMYEBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08846947B2
Procedure details
To a solution of tert-butyl 6-(pyrrolidin-1-ylmethyl)pyridin-2-ylcarbamate (96; 750 mg, 2.7 mmol) in dichloromethane (10 mL) was added TFA (4.0 mL) at room temperature. The resulting reaction mixture was stirred at room temperature for 6 h and then concentrated under reduced pressure. Enough saturated aqueous Na2CO3 was added to the resulting residue to adjust the pH=9. The mixture was then extracted with ethyl acetate (3×25 mL). The combined organic layers were dried (Na2SO4) and concentrated under reduced pressure to afford 6-(pyrrolidin-1-ylmethyl)pyridin-2-amine 97 (440 mg, 92%).
Name
tert-butyl 6-(pyrrolidin-1-ylmethyl)pyridin-2-ylcarbamate
Quantity
750 mg
Type
reactant
Reaction Step One
Yield
92%
Identifiers
|
REACTION_CXSMILES
|
[N:1]1([CH2:6][C:7]2[N:12]=[C:11]([NH:13]C(=O)OC(C)(C)C)[CH:10]=[CH:9][CH:8]=2)[CH2:5][CH2:4][CH2:3][CH2:2]1.C(O)(C(F)(F)F)=O>ClCCl>[N:1]1([CH2:6][C:7]2[N:12]=[C:11]([NH2:13])[CH:10]=[CH:9][CH:8]=2)[CH2:5][CH2:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
|
tert-butyl 6-(pyrrolidin-1-ylmethyl)pyridin-2-ylcarbamate
|
|
Quantity
|
750 mg
|
|
Type
|
reactant
|
|
Smiles
|
N1(CCCC1)CC1=CC=CC(=N1)NC(OC(C)(C)C)=O
|
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Name
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|
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Quantity
|
4 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(C(F)(F)F)O
|
|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred at room temperature for 6 h
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The resulting reaction mixture
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
|
ADDITION
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Type
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ADDITION
|
|
Details
|
Enough saturated aqueous Na2CO3 was added to the resulting residue
|
EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
The mixture was then extracted with ethyl acetate (3×25 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layers were dried (Na2SO4)
|
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
6 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(CCCC1)CC1=CC=CC(=N1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 440 mg | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
